Cas no 1185991-63-2 (2-methyl-5-nitro-1H-Imidazole-1-butanamine)

2-methyl-5-nitro-1H-Imidazole-1-butanamine structure
1185991-63-2 structure
Product Name:2-methyl-5-nitro-1H-Imidazole-1-butanamine
CAS No:1185991-63-2
MF:C8H14N4O2
MW:198.222361087799
CID:1100893
Update Time:2024-07-25

2-methyl-5-nitro-1H-Imidazole-1-butanamine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-nitro-1H-Imidazole-1-butanamine
    • 1H-Imidazole-1-butanamine, 2-methyl-5-nitro-
    • Inchi: 1S/C8H14N4O2/c1-7-10-6-8(12(13)14)11(7)5-3-2-4-9/h6H,2-5,9H2,1H3
    • InChI Key: XLQNWQLCNSTLAB-UHFFFAOYSA-N
    • SMILES: C1(C)N(CCCCN)C([N+]([O-])=O)=CN=1

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 395.5±22.0 °C(Predicted)
  • pka: 10.32±0.10(Predicted)
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